molecular formula AgCe B14725466 Cerium;silver CAS No. 12040-88-9

Cerium;silver

Cat. No.: B14725466
CAS No.: 12040-88-9
M. Wt: 247.984 g/mol
InChI Key: LVMBEXJKZGJYRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The Cerium;silver compound represents a class of advanced nanomaterials, primarily configured as silver-doped cerium oxide (Ag@CeO2), with significant cross-disciplinary research value. Its primary mechanism of action is rooted in its dynamic redox chemistry and the synergistic effect between cerium and silver. Cerium oxide's ability to switch between Ce³⁺ and Ce⁴⁺ oxidation states confers potent reactive oxygen species (ROS) scavenging and enzyme-mimetic activities . The incorporation of silver enhances electron transfer, modifies the oxygen vacancy density, and introduces additional catalytic and antibacterial properties . In biomedical research, this compound demonstrates promising dual functionality. It exhibits selective cytotoxicity against cancer cells, such as glioblastoma (GBM), breast cancer (MCF-7), and melanoma (A375), by inducing ROS-mediated apoptosis and mitochondrial dysfunction, while showing reduced toxicity toward normal cells . Concurrently, at lower concentrations, its antioxidant properties protect cells from oxidative stress, making it a candidate for investigating neuroprotection and treatments for chronic degenerative diseases . Beyond biomedicine, it serves as a high-performance catalyst. In environmental science, it catalyzes diesel soot oxidation at low temperatures , and in analytical chemistry, it functions as a sensitive, non-enzymatic platform for electrochemical detection of hydrogen peroxide . An emerging application is in agriculture, where it acts as a nanocarrier for plant growth hormones, improving rooting efficiency in plant tissue culture . This product is strictly For Research Use Only. It is not intended for human or veterinary diagnostic or therapeutic purposes, or for personal use.

Properties

CAS No.

12040-88-9

Molecular Formula

AgCe

Molecular Weight

247.984 g/mol

IUPAC Name

cerium;silver

InChI

InChI=1S/Ag.Ce

InChI Key

LVMBEXJKZGJYRH-UHFFFAOYSA-N

Canonical SMILES

[Ag].[Ce]

Origin of Product

United States

Preparation Methods

Conventional Sol-Gel Protocol

The sol-gel method is a widely adopted approach for synthesizing cerium-silver composites. As detailed in CN103498140A , the process involves dissolving organic cerium salts (e.g., cerium(III) acetylacetonate) and silver nitrate (AgNO₃) in dimethyl sulfoxide (DMSO) under inert conditions. The solution is spin-coated onto substrates such as glass or silicon wafers at 2,000–3,000 rpm, followed by drying at 80°C and calcination at 400–600°C. This method yields nano-silver-doped cerium oxide coatings with uniform particle distributions (8–15 nm) and high adhesion strength.

Modified Sol-Gel with Reducing Agents

A variation of the sol-gel technique incorporates polyvinyl alcohol (PVA) and glucose as reducing agents. In this approach, cerium nitrate hexahydrate (Ce(NO₃)₃·6H₂O) and AgNO₃ are dissolved in aqueous solutions, mixed with PVA-glucose, and refluxed at 60°C to form colloidal silver-cerium nanoparticles. Post-synthesis calcination at 500°C for 2 hours produces spherical particles (8.9–12.7 nm) with a core-shell structure, where silver nanoparticles are encapsulated by cerium oxide.

Hydrothermal and Microwave-Assisted Synthesis

Hydrothermal Ion Exchange

Silver-cerium titanate nanotubes are synthesized via a microwave-assisted hydrothermal process. Titanate nanotubes are first prepared by hydrolyzing titanium precursors, followed by ion exchange with Ce⁴⁺ and Ag⁺ solutions. The resulting nano-heterostructures exhibit anatase TiO₂, CeO₂, and Ag₂O phases, with silver nanoparticles (5–10 nm) decorating the nanotube surfaces. This method enables precise control over cation intercalation and nanoparticle distribution.

Hydrothermal Deposition-Precipitation

For Ag/CeO₂ catalysts, cerium oxide supports are hydrothermally treated with silver ammonia complexes ([Ag(NH₃)₂]⁺) at pH 9–10. The precipitate is washed, dried, and reduced under H₂ flow to produce highly dispersed silver nanoparticles (2–5 nm) on ceria surfaces. This method enhances catalytic activity in propylene oxidation due to strong Ag-CeO₂ interfacial interactions.

Impregnation and Deposition Techniques

Impregnation-Reduction with Citrate (IRC)

In the IRC method, cerium oxide supports are impregnated with silver citrate solutions and reduced using sodium borohydride (NaBH₄). This yields Ag/CeO₂ catalysts with 1–4 wt% silver loading and particle sizes of 3–7 nm. The citrate ligand stabilizes silver nanoparticles, preventing aggregation during calcination.

Deposition-Precipitation (DP)

The DP method involves precipitating silver hydroxides onto ceria surfaces by adjusting the pH of AgNO₃ solutions to 10–11 with ammonium hydroxide. After drying at 110°C, the material is calcined at 400°C to form metallic silver clusters. DP catalysts exhibit higher silver dispersion compared to IRC, improving oxidative dehydrogenation performance.

Green Synthesis Approaches

Plant-Mediated Reduction

Eco-friendly synthesis of silver-doped cerium oxide nanoparticles (Ce₁₋ₓAgₓO₂) utilizes aqueous extracts of Salvia seeds as reducing agents. Ce⁴⁺ and Ag⁺ ions are co-reduced at 60°C, forming nanoparticles (10–20 nm) with cubic fluorite structures. This method eliminates toxic reagents and achieves 85% antibacterial efficacy against Staphylococcus aureus at 50 µg/mL.

Comparative Analysis of Preparation Methods

Method Key Parameters Particle Size Advantages Limitations
Sol-Gel Spin coating, 400–600°C calcination 8–15 nm Uniform coatings, scalable High energy consumption
Hydrothermal Ion Exchange Microwave, 150°C, 12 hours 5–10 nm Nanotube morphology, high surface area Complex multi-step process
IRC Citrate reduction, 400°C calcination 3–7 nm High dispersion, stability Requires toxic reductants
Green Synthesis Salvia extract, 60°C 10–20 nm Eco-friendly, biocompatible Lower yield, longer reaction times

Table 1: Comparative evaluation of cerium-silver preparation methods.

Applications and Implications

  • Catalysis: Ag/CeO₂ catalysts prepared via DP show 98% conversion in propylene oxidation at 250°C.
  • Antibacterial Materials: Sol-gel-synthesized Ag-CeO₂ nanoparticles exhibit 15 mm inhibition zones against E. coli.
  • Optical Devices: Spin-coated cerium-silver films demonstrate tunable plasmonic absorption in the visible spectrum.

Scientific Research Applications

Chemistry: In chemistry, cerium-silver compounds are used as catalysts in various organic reactions. Their unique redox properties make them effective in facilitating oxidation and reduction reactions .

Biology: In biological research, these compounds are explored for their antimicrobial properties. The combination of cerium’s oxidative capabilities and silver’s antimicrobial effects makes them potent agents against a wide range of pathogens .

Medicine: In medicine, cerium-silver compounds are investigated for their potential in wound healing and infection control. The compounds’ ability to generate reactive oxygen species can help in sterilizing wounds and promoting tissue regeneration .

Industry: Industrially, cerium-silver compounds are used in the production of advanced materials, such as bioactive glasses and coatings. These materials benefit from the combined properties of cerium and silver, including enhanced durability and antimicrobial activity .

Comparison with Similar Compounds

Table 1: Solubility of Select Compounds

Compound Solubility (g/100 mL H₂O) Key Use
Ce(NO₃)₃ 234 (20°C) Burn treatments, catalysis
AgNO₃ 122 (0°C) Antiseptic, plating
CeO₂ Insoluble Catalysis, nanoceria
AgCl 0.00019 (25°C) Antimicrobial coatings

Data derived from

Antimicrobial and Wound Healing

  • Cerium-Silver Synergy: Cerium nitrate + silver sulfadiazine: Reduces mortality by ~50% in severe burns vs. silver nitrate alone . Ce³⁺ suppresses bacterial exotoxins, while Ag⁺ disrupts microbial membranes . Nanoceria (CeO₂ nanoparticles): Exhibits antioxidant activity via Ce³⁺/Ce⁴⁺ cycling, reducing oxidative stress in wounds .
  • Comparison with Alternatives :
    • Zinc sulfadiazine : Less effective than cerium-silver combinations in deep burns .
    • Calcium compounds : Lack antioxidant activity at micromolar concentrations, unlike Ce³⁺ .

Table 2: Clinical Outcomes in Burn Treatments

Treatment Mortality Reduction Key Mechanism
Ce(NO₃)₃ + Ag sulfadiazine ~50% Toxin suppression + Ag⁺
AgNO₃ Baseline Ag⁺ ion release
Zn sulfadiazine <30% Limited biofilm penetration

Data from

Antioxidant Capacity

  • Cerium Oxide Nanoparticles (CeONP): Total antioxidant capacity = 1,037–3,012 μmol SA/100 g (via Ce⁴⁺ → Ce³⁺ reduction) .
  • Silver Nanoparticles (AgNP): Higher capacity = 3,859–12,534 μmol SA/100 g due to Ag⁺ reduction efficiency .
  • Mechanistic Contrast : Ce³⁺/Ce⁴⁺ redox cycling mimics superoxide dismutase (SOD) and catalase, while Ag⁺ relies on ROS scavenging .

Material Science and Catalytic Performance

Surface and Structural Modifications

  • Ce-Ag Composites: CeO₂-Ag nanocomposites: 0.2% Ag mass fraction enhances photocatalytic activity via electron trapping . Ce-doped Ag plating: Ce(NO₃)₃ addition reduces Ag crystal size from 144 nm to 65 nm, improving coating density and corrosion resistance .
  • Catalytic CO Oxidation :
    • Ag/CeO₂ catalysts : Lower CO oxidation temperature vs. pure CeO₂ due to metal-support interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.